Cas no 1247595-06-7 (2-(oxolan-3-yl)ethanethioamide)

• Product Name: 2-(oxolan-3-yl)ethanethioamide
• CAS No: 1247595-06-7
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 5790538
• PubChem ID: 61556879
• Update Time: 2025-10-31

2-(oxolan-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• AKOS010819399
• 2-(Tetrahydrofuran-3-yl)ethanethioamide
• 1247595-06-7
• 2-(oxolan-3-yl)ethanethioamide
• CS-0355821
• EN300-1845224
• 3-Furanethanethioamide, tetrahydro-

• Inchi： 1S/C6H11NOS/c7-6(9)3-5-1-2-8-4-5/h5H,1-4H2,(H2,7,9)
• InChI Key： LJWDTTZWZXTRLX-UHFFFAOYSA-N
• SMILES： S=C(CC1COCC1)N

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 257.7±32.0 °C(Predicted)
• pka: 13.13±0.29(Predicted)

Additional information on 2-(oxolan-3-yl)ethanethioamide

2-(Oxolan-3-yl)ethanethioamide (CAS No. 1247595-06-7): An Overview of Its Properties and Applications

2-(Oxolan-3-yl)ethanethioamide, with the CAS number 1247595-06-7, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its thioamide functional group and a 3-hydroxytetrahydrofuran (oxolane) moiety, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 2-(oxolan-3-yl)ethanethioamide consists of a five-membered oxolane ring attached to an ethanethioamide group. The thioamide functional group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile building block in organic synthesis. The oxolane ring, on the other hand, introduces additional stereochemical complexity and can influence the compound's biological activity through its chiral centers.

Recent studies have highlighted the potential of 2-(oxolan-3-yl)ethanethioamide in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The thioamide group is believed to play a crucial role in this activity by interacting with viral enzymes and disrupting their function.

In addition to its antiviral properties, 2-(oxolan-3-yl)ethanethioamide has also been investigated for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways.

The pharmacokinetic properties of 2-(oxolan-3-yl)ethanethioamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its good solubility and stability under physiological conditions make it suitable for oral administration, while its low toxicity profile further enhances its safety margin.

In the context of drug discovery, 2-(oxolan-3-yl)ethanethioamide serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the substituents on the oxolane ring or the ethanethioamide group, researchers can fine-tune the compound's biological activity and optimize its pharmacological properties. This approach has led to the identification of several promising lead compounds with enhanced potency and selectivity.

The synthetic accessibility of 2-(oxolan-3-yl)ethanethioamide is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-hydroxytetrahydrofuran with an appropriate thioamidating agent, followed by purification steps to obtain the desired product. These synthetic strategies not only facilitate large-scale production but also allow for easy modification to generate structurally diverse analogs.

Beyond its direct applications as a therapeutic agent, 2-(oxolan-3-yl)ethanethioamide has also found use as a tool compound in chemical biology research. Its ability to selectively interact with specific biological targets makes it useful for probing cellular processes and understanding disease mechanisms. For example, it has been employed in studies aimed at elucidating the role of certain enzymes in signal transduction pathways and their involvement in disease states.

In conclusion, 2-(oxolan-3-yl)ethanethioamide (CAS No. 1247595-06-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with favorable pharmacological properties and synthetic accessibility, positions it as a valuable candidate for further investigation and development. As research continues to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.